Cas no 901004-63-5 (3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline)
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
- 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxypyrazolo[4,3-c]quinoline
- 901004-63-5
- 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
- AKOS001804820
- F3407-1505
-
- Inchi: 1S/C25H20FN3O/c1-15-4-5-17(12-16(15)2)24-22-14-27-23-11-10-20(30-3)13-21(23)25(22)29(28-24)19-8-6-18(26)7-9-19/h4-14H,1-3H3
- InChI Key: NLVBKVUYNCCGMU-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(OC)=CC=2)C2N(C3=CC=C(F)C=C3)N=C(C3=CC=C(C)C(C)=C3)C=2C=1
Computed Properties
- Exact Mass: 397.15904043g/mol
- Monoisotopic Mass: 397.15904043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 39.9Ų
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-1505-2μmol |
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901004-63-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1505-1mg |
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901004-63-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1505-2mg |
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901004-63-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1505-3mg |
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901004-63-5 | 3mg |
$63.0 | 2023-09-10 |
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
Compound CAS No. 901004-63-5: A Comprehensive Overview
The compound with CAS No. 901004-63-5, known as 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which combines a pyrazoloquinoline framework with various substituents that confer unique chemical and biological properties. Recent advancements in synthetic methodologies and computational modeling have enabled researchers to explore its potential applications in drug discovery and advanced materials.
The pyrazolo[4,3-c]quinoline core of this compound is a heterocyclic structure that is known for its stability and versatility. The substitution pattern, particularly the presence of 3,4-dimethylphenyl and 4-fluorophenyl groups, significantly influences the electronic properties of the molecule. These substituents not only enhance the molecule's solubility but also contribute to its ability to interact with biological targets such as enzymes and receptors. The 8-methoxy group further modulates the electronic environment, making this compound a promising candidate for various therapeutic applications.
Recent studies have focused on the synthesis of this compound using a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have improved the yield and purity of the compound, making it more accessible for large-scale studies. Researchers have also employed computational techniques such as density functional theory (DFT) to predict the molecule's electronic structure and reactivity. These insights have been instrumental in designing analogs with enhanced pharmacokinetic profiles.
In terms of biological activity, 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has shown potential as a kinase inhibitor. Preclinical studies indicate that it can selectively inhibit certain protein kinases involved in cancer cell proliferation and metastasis. This suggests that the compound could be a lead candidate for developing targeted therapies against various malignancies.
Beyond its pharmaceutical applications, this compound has also been explored for its potential in optoelectronic materials. Its extended conjugation system allows for efficient charge transport properties, making it a viable candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that incorporating this compound into OLED architectures can improve device efficiency and stability.
The development of novel synthetic routes for this compound has been a focal point of recent investigations. For instance, researchers have successfully utilized a one-pot synthesis approach that combines multiple steps into a single reaction vessel, thereby reducing production time and costs. Such advancements are critical for scaling up production to meet the demands of both academic research and industrial applications.
In conclusion, CAS No. 901004-63-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both therapeutic interventions and technological innovations.
901004-63-5 (3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)